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Compound of Interest

2-Bromo-4-methylthiazole-5-
Compound Name:
carbaldehyde

cat. No.: B2356960

An In-Depth Technical Guide to 2-Bromo-4-methylthiazole-5-carbaldehyde: Properties,
Reactivity, and Applications

Introduction: The Strategic Importance of a
Heterocyclic Building Block

2-Bromo-4-methylthiazole-5-carbaldehyde is a heterocyclic organic compound featuring a
thiazole ring substituted with bromine, methyl, and aldehyde functional groups. This specific
arrangement of reactive sites makes it a highly valuable and versatile intermediate in synthetic
organic chemistry. Thiazole derivatives are recognized as "privileged scaffolds" in medicinal
chemistry, forming the core of numerous approved drugs due to their wide range of biological
activities.[1][2] This guide, intended for researchers and drug development professionals,
provides a detailed examination of the physicochemical properties, chemical reactivity, and
strategic applications of this key building block, grounding theoretical knowledge in practical,
field-proven insights.

Compound Identification and Physicochemical
Properties

Precise identification is the cornerstone of reproducible research. The fundamental properties
of 2-Bromo-4-methylthiazole-5-carbaldehyde are summarized below. While some
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experimental data for this specific compound is not extensively published, its properties can be
reliably inferred from its structure and data on closely related analogues.

Property Data Source
CAS Number 933720-87-7 [31[4]
Molecular Formula CsH4aBrNOS [5]1[6]
Molecular Weight 206.06 g/mol [5][6]

2-bromo-4-methyl-1,3-thiazole-
IUPAC Name
5-carbaldehyde

Typically a solid, ranging from
Appearance ) Inferred
off-white to yellow/brown

) Commercially available with
Purity ] ] [6]
purity typically 297%

Store in a cool, dry, well-
ventilated place.

Storage [7]
Recommended storage

temperature 2-8°C.

Chemical Profile and Synthetic Versatility

The synthetic utility of 2-Bromo-4-methylthiazole-5-carbaldehyde stems from the distinct
reactivity of its three key functional components: the aldehyde group, the bromine atom at the
2-position, and the thiazole ring itself. This trifecta of reactivity allows for sequential,
regioselective modifications.
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Dissolve 2-Bromo-4-methylthiazole-
5-carbaldehyde in Methanol/Ethanol

Cool solution to 0°C
(Ice Bath)

Add Sodium Borohydride (NaBHa4)
portion-wise (1.1 eq.)

Stir at 0°C for 1h, then
warm to room temp for 2h
A

i Incomplete

eaction Complete

Quench reaction carefully
with dilute HCI or Acetone

Extract product with
Ethyl Acetate or DCM

'

E)ry organic layer (NazSO4))

filter, and concentrate

'

Purify via Column Chromatography
(Silica Gel)

Characterize product
(NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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